Cas no 380195-11-9 (2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile)

• Product Name: 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile
• CAS No: 380195-11-9
• MF: C₁₈H₁₅N₃S₂
• MW: 337.461800813675
• MDL: MFCD07278243
• CID: 5228420
• Update Time: 2026-03-07

2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile, α-[[(2,4-dimethylphenyl)amino]mercaptomethylene]-
• 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile

• MDL： MFCD07278243
• Inchi： 1S/C18H15N3S2/c1-11-7-8-14(12(2)9-11)20-17(22)13(10-19)18-21-15-5-3-4-6-16(15)23-18/h3-9,20,22H,1-2H3
• InChI Key： YXLXENPMDFWHNE-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(C#N)=C(S)NC1C=CC(C)=CC=1C

Additional information on 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile

Comprehensive Overview of 2-(1,3-Benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile (CAS No. 380195-11-9)

The compound 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile (CAS No. 380195-11-9) is a specialized organic molecule with a unique structural framework. Its benzothiazole core and sulfanylprop-2-enenitrile moiety make it a subject of interest in pharmaceutical and material science research. This compound's multifunctional groups enable diverse applications, ranging from fluorescent probes to potential bioactive agents. Researchers are increasingly exploring its structure-activity relationships to unlock novel functionalities.

In recent years, the demand for high-performance organic compounds like 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile has surged due to advancements in drug discovery and optoelectronic materials. Its electron-rich benzothiazole unit contributes to its luminescent properties, making it a candidate for OLEDs and sensors. Additionally, its amino-sulfanyl linkage offers reactivity for further derivatization, aligning with the growing trend of customizable molecular platforms in synthetic chemistry.

One of the most searched questions about this compound revolves around its synthetic pathways and purification methods. Laboratories often optimize microwave-assisted synthesis or catalytic condensation to achieve higher yields. The presence of the nitrile group also raises queries about its stability under acidic conditions, a critical factor for storage and handling. These topics are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in cutting-edge research.

From an SEO perspective, keywords such as "benzothiazole derivatives applications" and "sulfanylprop-2-enenitrile synthesis" are highly searched in scientific databases. The compound's CAS No. 380195-11-9 is another critical identifier for researchers seeking precise data. Its potential role in anticancer drug design and photodynamic therapy has also sparked interest, as evidenced by rising queries like "benzothiazole-based therapeutics." This aligns with the broader industry focus on targeted molecular therapies.

Environmental and green chemistry considerations are another hotspot. Researchers investigate whether 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile can be synthesized using solvent-free conditions or biodegradable catalysts. Such approaches address the demand for sustainable chemical processes, a priority in modern industrial chemistry. The compound's low toxicity profile (where applicable) further enhances its appeal for biocompatible applications.

In summary, 2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile represents a versatile scaffold with significant potential across multiple disciplines. Its structural uniqueness, combined with emerging applications in materials science and biomedicine, ensures its continued relevance in scientific discourse. Future studies may focus on its scalable production and mechanistic studies to broaden its utility.